Cas no 1904065-73-1 (3-(3-methyloxetan-3-yl)propanenitrile)

• Product Name: 3-(3-methyloxetan-3-yl)propanenitrile
• CAS No: 1904065-73-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6136519
• PubChem ID: 117548390
• Update Time: 2025-05-20

3-(3-methyloxetan-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyloxetan-3-yl)propanenitrile
• EN300-1816224
• 1904065-73-1

• Inchi： 1S/C7H11NO/c1-7(3-2-4-8)5-9-6-7/h2-3,5-6H2,1H3
• InChI Key： PPQBMPLMNQCLPP-UHFFFAOYSA-N
• SMILES： O1CC(C)(CCC#N)C1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-(3-methyloxetan-3-yl)propanenitrile

Comprehensive Overview of 3-(3-methyloxetan-3-yl)propanenitrile (CAS No. 1904065-73-1)

3-(3-methyloxetan-3-yl)propanenitrile (CAS No. 1904065-73-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique oxetane ring structure combined with a nitrile functional group makes it a versatile building block for various high-value applications. Researchers and industry professionals are increasingly exploring its potential due to its stability, reactivity, and compatibility with modern green chemistry principles.

The compound's molecular formula and structural features have been extensively studied to optimize its use in drug discovery and material science. With the rise of sustainable synthesis methods, 3-(3-methyloxetan-3-yl)propanenitrile is often highlighted in discussions about bio-based chemicals and low environmental impact alternatives. Its CAS No. 1904065-73-1 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains.

In recent years, the demand for high-purity nitrile derivatives like 3-(3-methyloxetan-3-yl)propanenitrile has surged, driven by advancements in electronic materials and biodegradable polymers. A frequently asked question in search engines is: "What are the applications of oxetane-containing nitriles?" This reflects growing curiosity about its role in next-generation coatings and adhesives, where its thermal stability and low viscosity are prized.

Another trending topic is the compound's potential in photovoltaic materials and organic electronics. Studies suggest that its electron-withdrawing nitrile group enhances charge transport properties, making it relevant for solar cell research. Industry forums often discuss scalable synthesis routes for CAS No. 1904065-73-1, emphasizing cost-efficiency and minimal waste generation.

From a regulatory perspective, 3-(3-methyloxetan-3-yl)propanenitrile is classified as a non-hazardous substance under standard handling conditions, aligning with REACH and EPA guidelines. This ensures its safe use in laboratory settings and industrial processes. Analytical techniques such as HPLC, GC-MS, and NMR are routinely employed to verify its purity, addressing another common query: "How to characterize oxetane nitriles?"

Looking ahead, the compound's adaptability in catalysis and polymer modification positions it as a key player in circular economy initiatives. Innovations in enzyme-mediated synthesis further highlight its compatibility with biocatalysis, a hotspot in academic and industrial R&D. As the scientific community continues to uncover new applications, CAS No. 1904065-73-1 remains a focal point for innovation in specialty chemicals.